Cas no 1048917-80-1 (Methyl 4-(2-methylphenyl)-3-oxobutanoate)

Methyl 4-(2-methylphenyl)-3-oxobutanoate is a versatile organic compound characterized by its β-keto ester functionality and aromatic substitution. Its molecular structure, featuring a methylphenyl group and a reactive oxobutanoate moiety, makes it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, fragrances, and fine chemicals. The compound’s ester group enhances solubility in organic solvents, facilitating its use in reactions such as Michael additions, condensations, and cyclizations. Its stability under standard conditions and well-defined reactivity profile contribute to its utility in controlled synthetic processes. This compound is particularly advantageous for applications requiring precise structural modifications in complex molecular frameworks.

Methyl 4-(2-methylphenyl)-3-oxobutanoate structure

1048917-80-1 structure

Product Name:Methyl 4-(2-methylphenyl)-3-oxobutanoate

CAS No:1048917-80-1

MF:C₁₂H₁₄O₃

MW:206.237763881683

MDL:MFCD08457121

CID:4678817

Update Time:2025-05-28

Methyl 4-(2-methylphenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(2-methylphenyl)-3-oxobutanoate
- Methyl 4-(2-methylphenyl)-3-oxobutanoate
- MDL： MFCD08457121
- Inchi： 1S/C12H14O3/c1-9-5-3-4-6-10(9)7-11(13)8-12(14)15-2/h3-6H,7-8H2,1-2H3
- InChI Key： HQVFTFYMQSWGSD-UHFFFAOYSA-N
- SMILES： O=C(CC(=O)OC)CC1C=CC=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 235
Topological Polar Surface Area: 43.4

Methyl 4-(2-methylphenyl)-3-oxobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB540656-1 g	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	1g	€598.20	2023-07-11
abcr	AB540656-250mg	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	250mg	€282.70	2025-02-15
abcr	AB540656-500mg	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	500mg	€410.10	2025-02-15
abcr	AB540656-1g	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	1g	€597.70	2025-02-15
abcr	AB540656-2.52,5g	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	2.52,5g	€1320.80	2024-04-20
abcr	AB540656-250 mg	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	250MG	€280.00	2023-07-11
abcr	AB540656-500 mg	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	500MG	€408.70	2023-07-11
abcr	AB540656-2,5 g	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	2,5 g	€1,328.50	2023-07-11
abcr	AB540656-100mg	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	100mg	€209.80	2025-02-15
abcr	AB540656-2.5g	Methyl 4-(2-methylphenyl)-3-oxobutanoate; .	1048917-80-1	2.5g	€1320.80	2025-02-15